Cas no 20289-44-5 (4-Amino-4H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-Amino-4H-pyrazolo3,4-dpyrimidine
• CAS No: 20289-44-5
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD00005688
• CID: 274871
• Update Time: 2025-05-19

4-Amino-4H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
• 4-AMINOPYRAZOLO[3,4-D]PYRIMIDINE
• ADENINE ANTIMETABOLITE
• Aminopyrazolodpyrimidine
• Einecs 243-691-6
• 1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YLAMINE
• 4-AMINO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• TIMTEC-BB SBB004205
• 4H-Pyrazolo[3,4-d]pyrimidin-4-amine (9CI)
• 5-chloro-2,6-dimethylcyclohex-4-ene-1,3-dione
• 4-Amino-4H-pyrazolo3,4-dpyrimidine

• MDL： MFCD00005688
• Inchi： 1S/C5H5N5/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2,4H,6H2
• InChI Key： VAOHIJMLMILFFA-UHFFFAOYSA-N
• SMILES： C1=NC(N)C2=CN=NC2=N1

Computed Properties

• Exact Mass: 221.09100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >325 °C(lit.)
• Boiling Point: 299.5±50.0 °C(Predicted)
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 95.92000
• LogP: 0.55280
• pka: 7.32±0.20(Predicted)

4-Amino-4H-pyrazolo3,4-dpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-23/24/25
• Safety Instruction： S26; S36/37/39; S45; S22
• RTECS：UR0717000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 4-Amino-4H-pyrazolo3,4-dpyrimidine

Comprehensive Overview of 4-Amino-4H-pyrazolo[3,4-d]pyrimidine (CAS No. 20289-44-5)

4-Amino-4H-pyrazolo[3,4-d]pyrimidine (CAS No. 20289-44-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a pyrazolopyrimidine derivative, serves as a critical building block in the synthesis of various biologically active molecules. Its molecular framework, featuring a fused pyrazole and pyrimidine ring system, makes it a versatile scaffold for drug discovery and development.

The growing interest in 4-Amino-4H-pyrazolo[3,4-d]pyrimidine is driven by its potential applications in targeting kinase inhibitors, a hot topic in cancer research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often linked to malignancies. Researchers are actively exploring how modifications to the pyrazolopyrimidine core can enhance selectivity and efficacy against specific kinase targets. This aligns with the current trend of personalized medicine, where small-molecule inhibitors are tailored to individual patient profiles.

Another area of focus is the compound's role in neurodegenerative disease research. Recent studies suggest that pyrazolopyrimidine derivatives may modulate pathways implicated in Alzheimer's and Parkinson's diseases. This has sparked discussions in scientific forums and search queries like "pyrazolopyrimidine and neuroprotection" or "CAS 20289-44-5 applications." Such trends reflect the compound's relevance in addressing unmet medical needs.

From a synthetic chemistry perspective, 4-Amino-4H-pyrazolo[3,4-d]pyrimidine is valued for its reactivity at multiple sites, enabling diverse functionalization. Chemists frequently search for "pyrazolopyrimidine synthesis methods" or "20289-44-5 derivatives" to optimize routes for creating novel analogs. The compound's amino group and nitrogen-rich heterocycle facilitate interactions with biological targets, making it a cornerstone in medicinal chemistry projects.

In the context of green chemistry, researchers are investigating eco-friendly protocols to produce 4-Amino-4H-pyrazolo[3,4-d]pyrimidine. Queries such as "sustainable synthesis of pyrazolopyrimidines" highlight the demand for minimizing environmental impact while maintaining yield and purity. This aligns with global initiatives to reduce hazardous waste in pharmaceutical manufacturing.

The compound's physicochemical properties, including solubility and stability, are also frequently discussed. Scientists often search for "CAS 20289-44-5 solubility data" or "pyrazolopyrimidine stability conditions" to guide formulation development. These parameters are crucial for ensuring bioavailability and shelf-life in potential drug candidates.

Beyond therapeutics, 4-Amino-4H-pyrazolo[3,4-d]pyrimidine has applications in material science. Its conjugated system and electron-rich nature make it a candidate for designing organic semiconductors or fluorescent probes. This interdisciplinary appeal broadens its relevance across industries, from healthcare to electronics.

In summary, 4-Amino-4H-pyrazolo[3,4-d]pyrimidine (CAS No. 20289-44-5) is a multifaceted compound with expanding horizons in drug discovery, neuroscience, and sustainable chemistry. Its adaptability to diverse research needs ensures its continued prominence in scientific literature and industrial applications.